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Compound of Interest

Compound Name:
1-(5-chloro-2-methoxyphenyl)-1H-

pyrrole

CAS No.: 158966-65-5

Cat. No.: B3024721

Get Quote

Executive Summary
C₁₁H₁₀ClNO is a molecular formula representing a diverse chemical space of chlorinated,

nitrogen-containing heterocycles with a molecular weight of approximately 207.66 g/mol .[1][2]

In drug discovery, this formula does not refer to a single ubiquitous compound but rather to a

set of high-value scaffolds—primarily quinoline and indole derivatives. These motifs serve as

critical intermediates in the synthesis of antimalarials, kinase inhibitors, and receptor

modulators.

This technical guide dissects the physicochemical properties of C₁₁H₁₀ClNO, delineates its

primary structural isomers, and provides a rigorous analytical framework for distinguishing

these pharmacophores in a research setting.

Physicochemical Core & Elemental Analysis
Precise mass values are non-negotiable for high-resolution mass spectrometry (HRMS)

validation. The presence of chlorine introduces a distinct isotopic signature that serves as a

primary confirmation tool.
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Quantitative Data Table
Property Value Technical Note

Molecular Formula C₁₁H₁₀ClNO

Average Molecular Weight 207.66 g/mol
Weighted average of natural

isotopes.

Monoisotopic Mass 207.04509 Da
Based on ¹²C, ¹H, ³⁵Cl, ¹⁴N,

¹⁶O.

Exact Mass (M+2) 209.04214 Da Contribution from ³⁷Cl isotope.

Degree of Unsaturation 7
Indicates high aromaticity or

multiple ring systems.

Heavy Atom Count 14

Isotopic Abundance M (100%) : M+2 (~32%)
Characteristic 3:1 ratio of

³⁵Cl:³⁷Cl.

Degree of Unsaturation (DoU) Calculation
The DoU of 7 suggests a highly stable, aromatic core structure, typical of "privileged scaffolds"

in medicinal chemistry.

Interpretation:[1][2][3][4][5][6] This typically corresponds to a fused bicyclic aromatic system
(e.g., quinoline, indole = 6-7 DoU) plus one external double bond (e.g., carbonyl) or an
additional ring.

Structural Isomerism in Drug Discovery[7][8][9]
The C₁₁H₁₀ClNO formula maps to two dominant scaffold classes used in pharmaceutical

research. Differentiating these requires understanding their connectivity and electrostatic

properties.

Scaffold A: Quinoline Derivatives
Representative Compound: (2-chloro-7-methylquinolin-3-yl)methanol[7]

CAS: 170848-22-3[7]
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Relevance: Quinolines are foundational to antimalarial drugs (e.g., chloroquine analogs) and

antibacterial agents. The presence of the 2-chloro substituent activates the ring for

nucleophilic aromatic substitution (

), allowing for rapid library generation.

Scaffold B: Indole Derivatives
Representative Compound: 2-chloro-1-(1-methyl-1H-indol-3-yl)ethan-1-one

CAS: 17716-91-5[2]

Relevance: Indole-3-glyoxyl derivatives are potent precursors for serotonin receptor

modulators (5-HT) and antiviral agents. The chloromethyl ketone moiety acts as an

electrophilic warhead, capable of covalent binding to cysteine residues in target proteins.

Visualization of Isomer Divergence
The following diagram illustrates the structural divergence and analytical checkpoints for these

isomers.

Formula: C11H10ClNO
MW: 207.66 | DoU: 7

Scaffold A: Quinoline
(Fused Pyridine-Benzene)

 6-membered heterocycle

Scaffold B: Indole
(Fused Pyrrole-Benzene)

 5-membered heterocycle

(2-chloro-7-methylquinolin-3-yl)methanol
Functional Group: Alcohol (-OH)

2-chloro-1-(1-methylindol-3-yl)ethanone
Functional Group: Ketone (C=O)

1H NMR: Singlet ~4.5-5.0 ppm (-CH2OH) IR: Broad ~3300 cm-1 (O-H) 1H NMR: Singlet ~4.0-4.5 ppm (-CH2Cl)
Absence of -OH exchangeable proton IR: Sharp ~1660 cm-1 (C=O)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchemlite.lcsb.uni.lu/e/compound/934321
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3024721?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 1: Structural divergence of C₁₁H₁₀ClNO showing key spectroscopic differentiators

between Quinoline and Indole scaffolds.

Analytical Characterization Protocols
To validate the identity of a C₁₁H₁₀ClNO sample, researchers must employ a multi-modal

approach. The following protocols ensure rigorous identification.

Mass Spectrometry (LC-MS/MS)
Isotopic Pattern Recognition: The most immediate check is the chlorine signature.

Observation: A mass spectrum showing two peaks separated by 2 Da with an intensity

ratio of 3:1 (M : M+2).

Failure Mode: If the ratio is 1:1, the sample may contain Bromine (not applicable here) or

be a mixture. If the M+2 peak is <5%, the sample lacks Chlorine.

Fragmentation Pathways:

Quinoline Alcohols: Often lose

(M-18) or

(M-31).

Indole Ketones: Often undergo

-cleavage, losing the chloromethyl group (

, M-49).

Nuclear Magnetic Resonance (NMR)
Differentiation relies on the chemical environment of the aliphatic protons.
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Feature Quinoline Isomer (Alcohol) Indole Isomer (Ketone)

Aliphatic Region
4.8 ppm (s, 2H,

-OH)

4.6 ppm (s, 2H,

-Cl)

Exchangeable Protons

Broad singlet (OH), disappears

with

.

None.

Aromatic Region
Distinct low-field singlet for H-4

(quinoline).

Indole C-2 proton singlet

(unless substituted).

Infrared Spectroscopy (FT-IR)
Indole Ketone: Look for a strong Carbonyl stretch (

) at 1650–1670 cm⁻¹. This is often lowered due to conjugation with the indole ring.

Quinoline Alcohol: Look for a broad Hydroxyl stretch (

) at 3200–3400 cm⁻¹.

Synthesis & Synthetic Utility[11]
Understanding the origin of these compounds aids in retrosynthetic analysis.

Synthesis of Indole Derivatives (Friedel-Crafts Acylation)
The indole isomer (2-chloro-1-(1-methylindol-3-yl)ethanone) is typically synthesized via the

acylation of 1-methylindole with chloroacetyl chloride.

Mechanism: Electrophilic Aromatic Substitution (EAS).

Regioselectivity: The C-3 position of the indole is the most nucleophilic, directing the acyl

group exclusively to this position.
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Synthesis of Quinoline Derivatives (Vilsmeier-Haack /
Meth-Cohn)
Quinoline-3-carbaldehydes or alcohols are often constructed using Vilsmeier-Haack cyclization

of acetanilides.

Transformation: The 2-chloro group is installed during the cyclization using

.

Utility: The resulting 2-chloroquinoline is a versatile electrophile. The chloride can be

displaced by amines (to make antimalarials) or alkoxides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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